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Compound of Interest

Compound Name: Trihexylphosphine

Cat. No.: B1293673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of trihexylphosphine, a versatile

organophosphorus compound. It covers its fundamental chemical and physical properties,

safety information, and key applications, with a focus on its role in nanoparticle synthesis and

as a ligand in catalysis.

Core Identifiers and Properties
Trihexylphosphine, a tertiary phosphine, is a significant reagent in various chemical

transformations. Its long alkyl chains confer high solubility in nonpolar organic solvents, a

crucial property for its applications in homogeneous catalysis and materials science.

Table 1: Chemical Identifiers for Trihexylphosphine
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Identifier Value Reference

CAS Number 4168-73-4 [1][2][3][4][5]

PubChem CID 77831 [2]

EC Number 224-025-3 [2][4]

Molecular Formula C₁₈H₃₉P [2][3][4]

IUPAC Name Trihexylphosphane [2]

Synonyms
Phosphine, trihexyl-; Tri-n-

hexylphosphine
[1]

Table 2: Physicochemical Properties of Trihexylphosphine

Property Value Reference

Molecular Weight 286.48 g/mol [3]

Appearance Colorless clear liquid

Density 0.83 g/mL

Melting Point 20 °C [4]

Boiling Point
192-193 °C @ 15 Torr; 227 °C

@ 50 mmHg
[1]

Flash Point 179.1 °C [4]

Solubility
Soluble in nonpolar organic

solvents

Sensitivity Air sensitive [4]

Safety and Handling
Trihexylphosphine is an air-sensitive and irritant compound that requires careful handling in

an inert atmosphere.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://education.mrsec.wisc.edu/preparation-of-cdse-quantum-dot-nanoparticles/
https://www.ulm.edu/symposium/documents/quantumdotresearch.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_QD_1_Cadmium_Selenide_Quantum_Dots.pdf
https://www.researchgate.net/figure/A-few-methods-for-the-synthesis-of-CdSe-QDs-TOPO-trioctylphosphine-oxide-TOP_fig2_5307348
https://www.instructables.com/Make-Quantum-Dots-Cadmium-Selenide-Type/
https://www.ulm.edu/symposium/documents/quantumdotresearch.pdf
https://www.ulm.edu/symposium/documents/quantumdotresearch.pdf
https://www.researchgate.net/figure/A-few-methods-for-the-synthesis-of-CdSe-QDs-TOPO-trioctylphosphine-oxide-TOP_fig2_5307348
https://www.ulm.edu/symposium/documents/quantumdotresearch.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_QD_1_Cadmium_Selenide_Quantum_Dots.pdf
https://www.researchgate.net/figure/A-few-methods-for-the-synthesis-of-CdSe-QDs-TOPO-trioctylphosphine-oxide-TOP_fig2_5307348
https://www.ulm.edu/symposium/documents/quantumdotresearch.pdf
https://education.mrsec.wisc.edu/preparation-of-cdse-quantum-dot-nanoparticles/
https://www.benchchem.com/product/b1293673?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_QD_1_Cadmium_Selenide_Quantum_Dots.pdf
https://www.researchgate.net/figure/A-few-methods-for-the-synthesis-of-CdSe-QDs-TOPO-trioctylphosphine-oxide-TOP_fig2_5307348
https://education.mrsec.wisc.edu/preparation-of-cdse-quantum-dot-nanoparticles/
https://www.researchgate.net/figure/A-few-methods-for-the-synthesis-of-CdSe-QDs-TOPO-trioctylphosphine-oxide-TOP_fig2_5307348
https://www.researchgate.net/figure/A-few-methods-for-the-synthesis-of-CdSe-QDs-TOPO-trioctylphosphine-oxide-TOP_fig2_5307348
https://www.benchchem.com/product/b1293673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: GHS Hazard Information for Trihexylphosphine

Hazard Class Hazard Statement

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Skin sensitization H317: May cause an allergic skin reaction

Note: GHS classifications may vary between providers.

Applications in Synthesis and Catalysis
Trihexylphosphine's utility stems from its properties as a bulky, electron-rich ligand. These

characteristics are advantageous in stabilizing metal catalysts and in the synthesis of high-

quality nanomaterials.

3.1. Nanoparticle Synthesis

Long-chain trialkylphosphines, such as trihexylphosphine and its close analog

trioctylphosphine, are crucial in the synthesis of semiconductor nanocrystals, commonly known

as quantum dots. In these syntheses, the phosphine can act as a solvent, a coordinating ligand

to stabilize the growing nanoparticles, and a reagent to dissolve elemental precursors like

selenium.

3.2. Homogeneous Catalysis

Trihexylphosphine serves as a ligand in various palladium-catalyzed cross-coupling reactions,

including the Suzuki, Sonogashira, and Heck reactions. The steric bulk and electron-donating

nature of the trihexylphosphine ligand can enhance the activity and stability of the palladium

catalyst, facilitating the formation of carbon-carbon bonds. While specific protocols with

trihexylphosphine are proprietary or less common in open literature, its role is analogous to

other bulky, electron-rich phosphine ligands in these transformations.

Experimental Protocols
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The following is a detailed methodology for a key application representative of long-chain

trialkylphosphines.

4.1. Representative Protocol: Synthesis of Cadmium Selenide (CdSe) Quantum Dots

This protocol is adapted from established methods for the synthesis of CdSe quantum dots and

utilizes trioctylphosphine, a compound with very similar properties to trihexylphosphine, as

the selenium precursor solvent and coordinating ligand.[1][2][3][4][5]

Materials:

Cadmium oxide (CdO)

Oleic acid

1-Octadecene (ODE)

Selenium (Se) powder

Trioctylphosphine (TOP)

Methanol or acetone (for precipitation)

Hexane (for storage)

Equipment:

Three-neck round-bottom flask

Heating mantle with temperature controller

Schlenk line for inert atmosphere (Argon or Nitrogen)

Condenser

High-temperature thermometer or thermocouple

Magnetic stirrer and stir bar
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Syringes and needles

Centrifuge

Procedure:

Part A: Preparation of Selenium Precursor Solution

In a fume hood, add selenium powder (e.g., 30 mg) and 1-octadecene (e.g., 5 mL) to a flask.

Add trioctylphosphine (e.g., 0.4 mL) to the mixture.

Gently heat and stir the solution under an inert atmosphere until the selenium completely

dissolves, forming a clear, colorless solution.

Allow the solution to cool to room temperature.

Part B: Synthesis of CdSe Quantum Dots

In the three-neck flask, combine cadmium oxide (e.g., 13 mg), oleic acid (e.g., 0.6 mL), and

1-octadecene (e.g., 10 mL).

Heat the mixture under a continuous flow of inert gas to approximately 150 °C while stirring.

The solution should become clear and colorless upon the formation of the cadmium oleate

precursor.

Increase the temperature to 225 °C.

Once the temperature is stable, rapidly inject the prepared selenium precursor solution into

the hot cadmium precursor solution.

The reaction begins immediately, and the solution will change color as the CdSe

nanocrystals grow. The size of the quantum dots, and thus their fluorescence color, is

controlled by the reaction time.

Aliquots can be taken at different time points to obtain quantum dots of various sizes.

To quench the reaction for an aliquot, withdraw a sample and cool it rapidly.
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After the desired reaction time, cool the entire reaction mixture to room temperature.

Part C: Purification

Add an excess of methanol or acetone to the cooled reaction mixture to precipitate the

quantum dots.

Centrifuge the mixture to pellet the quantum dots.

Discard the supernatant and re-disperse the quantum dot pellet in a small amount of hexane.

Repeat the precipitation and re-dispersion steps two more times to ensure the removal of

unreacted precursors and excess ligands.

The purified CdSe quantum dots can be stored as a solution in hexane.

Visualized Workflows and Pathways
Diagram 1: Synthesis of CdSe Quantum Dots

Workflow for the Synthesis of CdSe Quantum Dots
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Caption: Workflow for the synthesis of CdSe Quantum Dots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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